5-(Benzylsulfanyl)pyridin-2-amine

• IUPAC Name: 5-benzylsulfanylpyridin-2-amine
• InChI: InChI=1S/C12H12N2S/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,14)
• InChI Key: IYYBMHZDZXPAGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CN=C(C=C2)N
• Molecular Formula: C12H12N2S
• Molecular Weight: 216.30 g/mol

Description

5-(Benzylsulfanyl)pyridin-2-amine, also known as 5-BS-Pyr-2-amine, is an organosulfur compound with a wide range of applications in scientific research. It is an important intermediate compound in the synthesis of various compounds, including pharmaceuticals.

Synthesis Analysis

The synthesis of 5-(Benzylsulfanyl)pyridin-2-amine is possible through various methods. One of the commonly used methods is through the reaction between 2-chloropyridine and thiobenzyl alcohol in the presence of potassium carbonate.

Molecular Structure Analysis

The molecular weight of 5-(Benzylsulfanyl)pyridin-2-amine is 216.31 g/mol. The InChI Key is IYYBMHZDZXPAGP-UHFFFAOYSA-N.

Chemical Reactions Analysis

5-(Benzylsulfanyl)pyridin-2-amine has been studied extensively for its biochemical and physiological effects, as well as its potential applications in various laboratory experiments. It is an important intermediate compound in the synthesis of various compounds, including pharmaceuticals.

Physical And Chemical Properties Analysis

5-(Benzylsulfanyl)pyridin-2-amine is usually in the form of a yellow powder. It has a molecular weight of 216.31 g/mol.

Scientific Research Applications

Synthesis and Biological Activity

• A study synthesized a series of compounds including 5-(2-benzylsulfanyl-pyridin-3-yl)-2-(substituted)-sulfanyl-1,3,4-oxadiazoles, which were evaluated for their antimicrobial and antimycobacterial activities. Some compounds showed promising activity against Escherichia coli and antitubercular activity (Patel et al., 2013).

Antimicrobial Evaluation

• Novel 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones were synthesized and screened for antibacterial and antifungal activity properties (Elgemeie et al., 2017).

Cytotoxic Properties

• 5-Hydroxymethylpyrimidine derivatives, including those with a benzylsulfanyl group, were investigated for their cytotoxic properties against normal and cancer cell lines. Derivatives with a benzylsulfanyl group exhibited moderate anticancer properties (Stolarczyk et al., 2021).

Application in Chemical Industry

• Pyridine derivatives, including pyridinamines, are in demand as synthons for pharmaceutical products and building blocks for polymers with unique physical properties. The study demonstrated the use of whole cells of Burkholderia sp. MAK1 for oxyfunctionalization of pyridine derivatives, including pyridin-2-amines (Stankevičiūtė et al., 2016).

Synthesis and Characterization

• Research on the synthesis and characterization of various pyridine derivatives, including benzylsulfanyl-pyridin-2-amine, provides insights into their potential uses in various scientific applications (Masters et al., 2011).

Corrosion Inhibition

• Compounds such as benzylidene-pyridine-2-yl-amine were studied for their effectiveness in inhibiting corrosion of mild steel in hydrochloric acid, showing promising results (Ashassi-Sorkhabi et al., 2005).

Safety And Hazards

The safety information for 5-(Benzylsulfanyl)pyridin-2-amine includes several hazard statements such as H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

5-(Benzylsulfanyl)pyridin-2-amine and related compounds have diverse applications in scientific research, spanning from antimicrobial and anticancer activities to industrial applications such as corrosion inhibition and chemical synthesis. Future research may focus on developing new efficient antitrypanosomal compounds with less side effects and antiplasmodial compounds with alternative mechanism of action.